Cas no 2228276-84-2 (1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine)
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine
- EN300-1957298
- 2228276-84-2
-
- Inchi: 1S/C8H9ClF2N2/c1-4-2-5(3-13-7(4)9)6(12)8(10)11/h2-3,6,8H,12H2,1H3
- InChI Key: JYCBHJAAMAYNKV-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(C=N1)C(C(F)F)N
Computed Properties
- Exact Mass: 206.0422323g/mol
- Monoisotopic Mass: 206.0422323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957298-1g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 1g |
$1801.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-5g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 5g |
$5221.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-10g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 10g |
$7742.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-0.05g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 0.05g |
$1513.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-0.1g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 0.1g |
$1585.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-0.25g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 0.25g |
$1657.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-0.5g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 0.5g |
$1728.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-1.0g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 1g |
$1801.0 | 2023-05-31 | ||
| Enamine | EN300-1957298-2.5g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 2.5g |
$3530.0 | 2023-09-17 | ||
| Enamine | EN300-1957298-5.0g |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine |
2228276-84-2 | 5g |
$5221.0 | 2023-05-31 |
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine
Introduction to 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2228276-84-2)
1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine, identified by its CAS number 2228276-84-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 6-position and a methyl group at the 5-position of the pyridine ring, combined with the unique substitution pattern of the ethylamine backbone, contribute to its distinct chemical properties and biological relevance.
The synthesis and exploration of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine have been driven by the increasing demand for novel pharmacophores that can modulate biological pathways with high specificity and efficacy. The difluoroethanamine moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates. This structural motif has been strategically incorporated into various drug molecules to improve their pharmacokinetic profiles, making it a valuable component in medicinal chemistry.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in critical cellular processes. Pyridine-based compounds have emerged as pivotal scaffolds in this endeavor due to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. The specific substitution pattern of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine positions it as a promising candidate for further investigation in this area.
One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Studies have indicated that pyridine derivatives can modulate neurotransmitter systems, offering a pathway to address conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine, including the electron-withdrawing effects of the chloro and fluoro substituents, may influence its interaction with neurotransmitter receptors and transporters, thereby opening new avenues for therapeutic intervention.
The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical requirement for effective central nervous system (CNS) drugs. The presence of fluorine atoms has been shown to improve BBB penetration in several drug candidates, suggesting that 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine may exhibit similar properties. This characteristic is particularly important for treating CNS disorders where drug delivery remains a significant challenge.
Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates like 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine. These methodologies allow researchers to predict binding affinities and interactions with biological targets with high accuracy before conducting costly wet-lab experiments. Such computational approaches have accelerated the discovery process in pharmaceutical research and development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms into organic molecules often presents synthetic challenges due to their reactivity and sensitivity to certain reaction conditions. However, modern synthetic techniques have made it possible to incorporate fluorine residues efficiently into complex molecular frameworks. The development of novel synthetic routes for 1-(6-chloro-5-methylpyridin-3-y)-l -2 , 2 -difluoroethan - 1 - am ine could pave the way for its large-scale production and further exploration.
In conclusion, 1 - ( 6 - chloro - 5 - methylpyridin - 3 - yl ) - 2 , 2 - difluoroethan - 1 - am ine ( CAS No . 2228276 - 84 - 2 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and other diseases make it a valuable asset in medicinal research. As computational methods continue to evolve and synthetic techniques improve,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.
2228276-84-2 (1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluoroethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)